![molecular formula C19H19N3O3 B2707730 N-(4-methoxyphenethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide CAS No. 899980-82-6](/img/structure/B2707730.png)
N-(4-methoxyphenethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
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Description
N-(4-methoxyphenethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H19N3O3 and its molecular weight is 337.379. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Routes and Chemical Reactions
- A study by Deady and Devine (2006) explored the Hofmann rearrangement and attempted Combes synthesis of 2-(4-Methoxyphenyl)-1-oxo-1,2-dihydro-1,6-naphthyridine-4-carboxamide, leading to new heterocyclic systems. This research contributes to the understanding of chemical reactivities and synthetic possibilities of naphthyridine derivatives (Deady & Devine, 2006).
Potential Therapeutic Applications
- The design and synthesis of 10-methoxy dibenzo[b,h][1,6]naphthyridinecarboxamides were informed by a structure-based pharmacophore, with some derivatives showing significant anticancer activity against the A549 cell line. This work emphasizes the dibenzo[b,h][1,6]naphthyridine scaffold's potential in drug discovery and development, particularly as PDK1 inhibitors for cancer therapy (Vennila et al., 2020).
Catalytic Applications
- Yadav and Salunke (2013) investigated the catalytic methylation of 2-naphthol using dimethyl carbonate, highlighting an environmentally friendly approach to synthesizing important intermediates like 2-methoxynaphthalene. This study contributes to the field of green chemistry and catalysis, demonstrating the utility of naphthyridine derivatives in synthesizing compounds with significant pharmaceutical applications (Yadav & Salunke, 2013).
Advanced Material Science Applications
- Langdon-Jones et al. (2015) synthesized fluorescent alkynyl-naphthalimide fluorophores, exploring their gold coordination chemistry and potential in cellular imaging. This research demonstrates the versatility of naphthyridine derivatives in developing novel materials for bioimaging and molecular diagnostics (Langdon-Jones et al., 2015).
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3/c1-22-17-14(4-3-10-20-17)12-16(19(22)24)18(23)21-11-9-13-5-7-15(25-2)8-6-13/h3-8,10,12H,9,11H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GANFHMFDODZJSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)C=C(C1=O)C(=O)NCCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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